Cas no 1251685-54-7 (N'-(2H-1,3-benzodioxol-5-yl)methyl-N-{1-(hydroxymethyl)cyclopropylmethyl}ethanediamide)

• Product Name: N'-(2H-1,3-benzodioxol-5-yl)methyl-N-{1-(hydroxymethyl)cyclopropylmethyl}ethanediamide
• CAS No: 1251685-54-7
• MF: C₁₅H₁₈N₂O₅
• MW: 306.313824176788
• CID: 6140644
• PubChem ID: 49678071
• Update Time: 2025-10-29

N'-(2H-1,3-benzodioxol-5-yl)methyl-N-{1-(hydroxymethyl)cyclopropylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2H-1,3-benzodioxol-5-yl)methyl-N-{1-(hydroxymethyl)cyclopropylmethyl}ethanediamide
• N-(1,3-benzodioxol-5-ylmethyl)-N'-[[1-(hydroxymethyl)cyclopropyl]methyl]oxamide
• N'-[(2H-1,3-benzodioxol-5-yl)methyl]-N-{[1-(hydroxymethyl)cyclopropyl]methyl}ethanediamide
• VU0529043-1
• N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-((1-(hydroxymethyl)cyclopropyl)methyl)oxalamide
• AKOS024528560
• 1251685-54-7
• F5964-0284

• Inchi： 1S/C15H18N2O5/c18-8-15(3-4-15)7-17-14(20)13(19)16-6-10-1-2-11-12(5-10)22-9-21-11/h1-2,5,18H,3-4,6-9H2,(H,16,19)(H,17,20)
• InChI Key： BSFVBIMCAMUHAF-UHFFFAOYSA-N
• SMILES： OCC1(CNC(C(NCC2=CC=C3C(=C2)OCO3)=O)=O)CC1

Computed Properties

• Exact Mass: 306.12157168g/mol
• Monoisotopic Mass: 306.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 96.9Ų

Additional information on N'-(2H-1,3-benzodioxol-5-yl)methyl-N-{1-(hydroxymethyl)cyclopropylmethyl}ethanediamide

Professional Introduction to N'-(2H-1,3-benzodioxol-5-yl)methyl-N-{1-(hydroxymethyl)cyclopropylmethyl}ethanediamide (CAS No. 1251685-54-7)

N'-(2H-1,3-benzodioxol-5-yl)methyl-N-{1-(hydroxymethyl)cyclopropylmethyl}ethanediamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. With a CAS number 1251685-54-7, this molecule represents a fascinating blend of heterocyclic and aliphatic moieties, which together contribute to its distinctive chemical and pharmacological properties.

The core structure of N'-(2H-1,3-benzodioxol-5-yl)methyl-N-{1-(hydroxymethyl)cyclopropylmethyl}ethanediamide incorporates a benzodioxole ring, a known scaffold in medicinal chemistry for its ability to interact with various biological targets. The benzodioxole moiety, often referred to as an oxygenated phenanthrene derivative, is renowned for its presence in numerous bioactive natural products and synthetic drugs. Its incorporation into this compound suggests potential interactions with enzymes and receptors involved in critical metabolic pathways.

Furthermore, the 1-(hydroxymethyl)cyclopropylmethyl group in the molecule adds an intriguing layer of complexity. This structural feature is not commonly found in classical pharmaceuticals but has shown promise in recent years as a component that can modulate enzyme activity and binding affinities. The cyclopropylmethyl group, in particular, is known for its ability to enhance molecular rigidity and improve binding stability to biological targets, making it a valuable moiety in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of N'-(2H-1,3-benzodioxol-5-yl)methyl-N-{1-(hydroxymethyl)cyclopropylmethyl}ethanediamide with various proteins and enzymes. These studies have highlighted its potential as an inhibitor of key enzymes involved in inflammation and pain signaling. The benzodioxole ring is particularly interesting as it has been shown to interact with serine proteases and other enzymes through hydrogen bonding and hydrophobic interactions.

The pharmacokinetic properties of this compound are also of great interest. Initial studies suggest that N'-(2H-1,3-benzodioxol-5-yl)methyl-N-{1-(hydroxymethyl)cyclopropylmethyl}ethanediamide exhibits moderate solubility in water and lipids, which is favorable for oral administration. Additionally, the presence of the hydroxymethyl group may contribute to metabolic stability, allowing for a prolonged half-life in vivo. These characteristics make it an attractive candidate for further development into a therapeutic agent.

In vitro studies have begun to explore the biological activities of N'-(2H-1,3-benzodioxol-5-yl)methyl-N-{1-(hydroxymethyl)cyclopropylmethyl}ethanediamide. Preliminary results indicate that it may possess anti-inflammatory properties by modulating the activity of cyclooxygenase (COX) enzymes. This is particularly relevant given the widespread use of COX inhibitors in the treatment of chronic pain and inflammatory diseases. The compound's ability to interact with COX enzymes without causing significant gastrointestinal side effects would be a significant advantage over existing treatments.

Another area of interest is the potential role of this compound in neurological disorders. The benzodioxole scaffold has been associated with compounds that exhibit neuroprotective effects. The structural features of N'-(2H-1,3-benzodioxol-5-yl)methyl-N-{1-(hydroxymethyl)cyclopropylmethyl}ethanediamide suggest that it may be able to cross the blood-brain barrier and interact with central nervous system receptors. This opens up possibilities for its use in treating conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.

The synthesis of N'-(2H-1,3-benzodioxol-5-yl)methyl-N-{1-(hydroxymethyl)cyclopropylmethyl}ethanediamide presents both challenges and opportunities for synthetic chemists. The benzodioxole ring can be synthesized through various methods, including cyclization reactions involving salicylaldehyde derivatives. The introduction of the 1-(hydroxymethyl)cyclopropylmethyl group requires more sophisticated synthetic strategies but can be achieved through cross-coupling reactions or reduction techniques. Optimizing these synthetic routes will be crucial for large-scale production and further development.

Future research will focus on refining the pharmacological profile of N'-(2H-1,3-benzodioxol-5-yl)methyl-N-{1-(hydroxymethyl)cyclopropylmethyl}ethanediamide through structure-activity relationship (SAR) studies. By modifying various parts of the molecule, researchers can fine-tune its biological activities and improve its selectivity towards specific targets. Additionally, exploring new synthetic methodologies will be essential for enhancing yield and purity during production.

The integration of high-throughput screening (HTS) technologies will also play a pivotal role in evaluating the potential therapeutic applications of this compound. HTS allows for rapid testing of large libraries of compounds against numerous biological targets, providing valuable insights into their efficacy and safety profiles. This approach can accelerate the discovery process and identify new drug candidates that may have been overlooked through traditional research methods.

In conclusion, N'-(2H-1,3-benzodioxol-5-yl)methyl-N-{1-(hydroxymethyl)cyclopropylmethyl}ethanediamide (CAS No. 1251685-54-7) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features combined with preliminary evidence of biological activity make it an attractive molecule for developing new treatments for various diseases. As research continues to uncover more about its properties and potential applications, this compound holds great promise for improving human health.